Cas no 2138823-15-9 (4-(2-Bromoethenyl)-2-nitrophenol)

• Product Name: 4-(2-Bromoethenyl)-2-nitrophenol
• CAS No: 2138823-15-9
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 6248344
• PubChem ID: 165872471
• Update Time: 2025-07-23

4-(2-Bromoethenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2138823-15-9
• 4-(2-bromoethenyl)-2-nitrophenol
• EN300-802156
• 4-(2-Bromoethenyl)-2-nitrophenol

• Inchi： 1S/C8H6BrNO3/c9-4-3-6-1-2-8(11)7(5-6)10(12)13/h1-5,11H/b4-3+
• InChI Key： RCHIIDSICVEBIP-ONEGZZNKSA-N
• SMILES： Br/C=C/C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66Ų

Additional information on 4-(2-Bromoethenyl)-2-nitrophenol

Professional Introduction to 4-(2-Bromoethenyl)-2-nitrophenol (CAS No. 2138823-15-9)

4-(2-Bromoethenyl)-2-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2138823-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a nitro-substituted phenol backbone conjugated with a vinyl bromide moiety, exhibits unique structural and chemical properties that make it a promising candidate for various biochemical applications. The combination of its aromatic nitro group and the electrophilic double bond in the vinyl bromide segment provides a versatile platform for further functionalization and derivatization, which is highly relevant in the development of novel therapeutic agents.

The nitrophenol moiety is well-documented for its role in medicinal chemistry, particularly in the synthesis of bioactive molecules. The nitro group introduces both electron-withdrawing and oxidizing properties, which can modulate the reactivity and biological activity of the molecule. In contrast, the vinyl bromide substituent offers a reactive site for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, enabling the introduction of diverse aryl or heteroaryl groups. This dual functionality makes 4-(2-Bromoethenyl)-2-nitrophenol a valuable intermediate in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing biologically relevant scaffolds. For instance, researchers have leveraged its reactivity to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The nitro group can be reduced to an amine, providing an amine handle for further derivatization, while the bromoethenyl part can undergo metal-catalyzed coupling reactions to introduce aromatic or heteroaromatic units. Such transformations have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns.

In the realm of drug discovery, 4-(2-Bromoethenyl)-2-nitrophenol has been explored as a precursor for small-molecule modulators of protein-protein interactions (PPIs). The nitrophenol core is known to interact with hydrophobic pockets or aromatic residues in protein targets, whereas the vinyl bromide segment allows for precise tuning of binding affinity through structural modifications. This has led to the synthesis of novel kinase inhibitors and other therapeutic candidates that exhibit promising preclinical profiles. Moreover, the compound’s ability to undergo regioselective functionalization has been exploited in designing molecules with enhanced solubility and metabolic stability.

The chemical properties of 4-(2-Bromoethenyl)-2-nitrophenol also make it a suitable candidate for photochemical applications. The nitro group absorbs light in the ultraviolet (UV) region, enabling photoinduced reactions such as photoredox catalysis or photocycloadditions. These processes have been utilized to construct complex cyclic structures or to introduce functional groups with high selectivity. Such methodologies are increasingly relevant in green chemistry initiatives, where energy-efficient synthetic routes are prioritized.

From a computational chemistry perspective, 4-(2-Bromoethenyl)-2-nitrophenol has been studied to gain insights into electronic structure-property relationships. Density functional theory (DFT) calculations have revealed that the presence of both electron-withdrawing and electron-donating groups influences its electronic distribution and reactivity. These findings have informed rational drug design strategies, where computational modeling is used to predict binding affinities and optimize molecular properties.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate for producing prodrugs or bioisosteres. Prodrug formulations enhance drug delivery by improving pharmacokinetic parameters such as solubility and bioavailability. By leveraging the reactive sites on 4-(2-Bromoethenyl)-2-nitrophenol, chemists can design molecules that undergo enzymatic or chemical conversion into active therapeutic agents at physiological sites.

In conclusion, 4-(2-Bromoethenyl)-2-nitrophenol (CAS No. 2138823-15-9) represents a multifaceted compound with broad applicability in synthetic chemistry and drug discovery. Its unique structural features—combining a nitro-substituted phenol with a vinyl bromide—offer unparalleled opportunities for functionalization and derivatization. As research continues to uncover new synthetic pathways and biological targets, this compound is poised to play an increasingly important role in developing next-generation pharmaceuticals.